Cas no 98394-38-8 (L-Glutamic acid,N-[[2-carboxy-4-(1-methylethenyl)-3-pyrrolidinyl]acetyl]-, [2S-(2a,3b,4b)]- (9CI))

• Product Name: L-Glutamic acid,N-[[2-carboxy-4-(1-methylethenyl)-3-pyrrolidinyl]acetyl]-, [2S-(2a,3b,4b)]- (9CI)
• CAS No: 98394-38-8
• MF: C₁₅H₂₂N₂O₇
• MW: 342.344384670258
• CID: 810832
• PubChem ID: 126927
• Update Time: 2025-04-19

L-Glutamic acid,N-[[2-carboxy-4-(1-methylethenyl)-3-pyrrolidinyl]acetyl]-, [2S-(2a,3b,4b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[[2-carboxy-4-(1-methylethenyl)-3-pyrrolidinyl]acetyl]-, [2S-(2a,3b,4b)]- (9CI)
• gamma-kainylglutamic acid
• DTXSID30913311
• gamma-Kan-glu
• 2-[[2-[(3S,4S)-2-carboxy-4-prop-1-en-2-ylpyrrolidin-3-yl]acetyl]amino]pentanedioic acid
• N-{2-[2-Carboxy-4-(prop-1-en-2-yl)pyrrolidin-3-yl]-1-hydroxyethylidene}glutamic acid
• gamma-Kainyl-L-glutamic acid
• 98394-38-8
• L-Glutamic acid, N-((2-carboxy-4-(1-methylethenyl)-3-pyrrolidinyl)acetyl)-, (2S-(2alpha,3beta,4beta))-

• Inchi： 1S/C15H22N2O7/c1-7(2)9-6-16-13(15(23)24)8(9)5-11(18)17-10(14(21)22)3-4-12(19)20/h8-10,13,16H,1,3-6H2,2H3,(H,17,18)(H,19,20)(H,21,22)(H,23,24)/t8-,9+,10?,13?/m0/s1
• InChI Key： KRCXEEUOPUTIDN-DFWJVEDMSA-N
• SMILES： OC(C1[C@@H](CC(NC(C(=O)O)CCC(=O)O)=O)[C@@H](C(=C)C)CN1)=O

Computed Properties

• Exact Mass: 342.14270105g/mol
• Monoisotopic Mass: 342.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 153Ų